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Compound of Interest

Compound Name: PCM19

cat. No.: B1577075

Technical Overview of PCM19

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the available technical information for the compound
designated as PCM19. Initial investigation has identified PCM19 as 2,2,3,3,3-
Pentafluoropropanimidamide.

Core Compound Identification

A critical step in the characterization of any chemical entity is the establishment of its
fundamental physicochemical properties. The Chemical Abstracts Service (CAS) number and
molecular weight are foundational data points for regulatory, safety, and experimental
purposes. The details for 2,2,3,3,3-Pentafluoropropanimidamide are presented below.

Parameter Value Reference
CAS Number 422-62-8 [1]
Molecular Weight 162.06 g/mol [1]
Molecular Formula CsHsFsN:2 [1]

Experimental Protocols and Biological Activity

A comprehensive search of publicly available scientific literature and chemical databases was
conducted to identify experimental protocols, biological activity, and any associated signaling
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pathways for 2,2,3,3,3-Pentafluoropropanimidamide. This search included investigations into
the synthesis, reactivity, and potential applications of this compound and structurally related
fluorinated molecules.

At present, there is a notable absence of published data concerning the use of 2,2,3,3,3-
Pentafluoropropanimidamide in biological research or drug development. Consequently,
detailed experimental methodologies and established signaling pathways directly involving this
compound could not be identified.

The inclusion of fluorine atoms in organic molecules is a common strategy in medicinal
chemistry to enhance metabolic stability, binding affinity, and other pharmacokinetic properties.
While the field of fluorinated organic compounds is an active area of research, specific studies
detailing the biological effects of 2,2,3,3,3-Pentafluoropropanimidamide are not available in the
public domain.

Logical Relationship Diagram

Due to the lack of specific experimental workflows or signaling pathways associated with
PCM19, a generalized logical diagram for the initial assessment of a novel chemical compound
in a research context is provided below. This illustrates a typical progression from basic
characterization to more in-depth biological investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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